2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-naphthalen-1-ylacetamide

• IUPAC Name: 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H18N2O3/c1-27-20-11-5-9-18-17(20)12-13-24(22(18)26)14-21(25)23-19-10-4-7-15-6-2-3-8-16(15)19/h2-13H,14H2,1H3,(H,23,25)
• InChI Key: OHRKXWVYCSKWHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-naphthalen-1-ylacetamide, also known as MNAA, is a synthetic compound that has gained attention in scientific research for its potential therapeutic applications. MNAA belongs to the class of isoquinoline compounds and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Biological Activities

Several studies have been dedicated to synthesizing derivatives of naphthalene and isoquinoline, exploring their antiproliferative activities against various human cancer cell lines. For example, the synthesis of N-(naphthalen-2-yl)acetamide and N-(substituted phenyl)acetamide bearing quinolin-2(1H)-one and 3,4-dihydroquinolin-2(1H)-one derivatives demonstrated significant antiproliferative activities, with specific compounds showing highly specific cytotoxicity against human nasopharyngeal carcinoma cell lines without detectable cytotoxicity against peripheral blood mononuclear cells at certain concentrations (Chen et al., 2013).

Chemical Properties and Reactions

Research into the chemical properties and reactions of related compounds includes the synthesis of highly conjugated arylpropenylidene-1,3-diazin-2-ones via the Paterno-Buchi reaction by photoreaction, highlighting the chemical versatility and potential for creating novel compounds with unique properties (Seki et al., 2008).

Antibacterial Activities

The antibacterial activity of derivatives has also been a focus, with studies demonstrating the preparation, single-crystal structure, and antibacterial activity of compounds like N-((6-Bromine-2-methoxylquinoline-3-yl)benzyl)-3-morpholine-N-(naphthalene-1-yl)propionamide, highlighting the potential for these compounds in antibacterial applications (Zhi, 2010).

Molecular Interactions

Investigations into weak interactions in barbituric acid derivatives have revealed unusually steady intermolecular organic “sandwich” complexes, providing insight into the molecular interactions that can influence the stability and biological activity of these compounds (Khrustalev et al., 2008).

Antitumor and Antioxidant Activities

The synthesis and evaluation of compounds containing lawsone and their biological applications have been explored, demonstrating potential antitumor and antioxidant activities, thus suggesting possible therapeutic applications (Hassanien et al., 2022).